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Compound of Interest

Compound Name: 3-Fluoro-5-iodobenzonitrile

Cat. No.: B1302148

Essential Safety and Handling Guide for 3-Fluoro-5-
ilodobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Fluoro-5-iodobenzonitrile, a halogenated benzonitrile used in pharmaceutical synthesis.
Adherence to these procedures is essential for ensuring laboratory safety and minimizing
environmental impact.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Fluoro-5-iodobenzonitrile is presented below for
easy reference.
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Property Value

Molecular Formula C7HsFIN[L][2][3][4]

Molecular Weight 247.01 g/mol [1][2][3][4]

Melting Point 29-30°C[1]

Boiling Point 251°C at 760 mmHg[1][3]

Density 1.98 g/cm3[1]

Flash Point 105°C[1][3]

Storage Conditions 2-8°C, Protect from light, Keep dry[1][4]

Hazard Identification and Personal Protective Equipment
(PPE)

3-Fluoro-5-iodobenzonitrile is classified as a hazardous substance with the following hazard
statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

The following Personal Protective Equipment (PPE) is mandatory when handling this
compound.
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PPE Category Specification

Chemical-resistant gloves. Given that nitrile has
poor resistance to some halogenated
hydrocarbons, butyl rubber or Viton® gloves are

Hand Protection recommended for extended contact. For splash
protection, double-gloving with nitrile gloves
may be acceptable, but gloves should be

changed immediately upon contact.[5][6][7]

) Chemical safety goggles or a face shield where
Eye Protection o _
splashing is possible.[8]

A lab coat must be worn. Ensure it is fully

buttoned.[8] For handling larger quantities or in
Skin and Body Protection situations with a higher risk of exposure, a

chemical-resistant apron or coveralls should be

considered.

All handling of the solid compound must be
conducted in a certified chemical fume hood to
) ) avoid inhalation of dust particles.[9] If a fume
Respiratory Protection ) ]
hood is not available, a NIOSH-approved
respirator with an appropriate particulate filter is

required.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial. The following step-by-step protocols
provide clear guidance.

Experimental Workflow: Handling and Disposal
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Caption: Workflow for safe handling and disposal of 3-Fluoro-5-iodobenzonitrile.
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Detailed Methodologies

1.

Preparation and Handling:

Don PPE: Before entering the designated work area, put on all required personal protective
equipment as specified in the table above.

Prepare Work Area: All work with solid 3-Fluoro-5-iodobenzonitrile must be conducted
within a certified chemical fume hood.[9] Cover the work surface with absorbent, disposable
bench paper.

Weighing: Use a tared, sealed container to weigh the compound to minimize dust exposure.

Experimental Procedure: Add the compound to the reaction vessel within the fume hood.
Keep all containers with the compound covered when not in use.

Post-Experiment Cleanup: Decontaminate all glassware and equipment that came into
contact with the chemical. A suitable solvent rinse should be collected as halogenated
organic waste. Clean the work surface thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed last.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.[8]

. Spill Cleanup Protocol (for solid/powder):

Evacuate and Alert: In case of a spill, alert others in the vicinity. If the spill is large or in a
poorly ventilated area, evacuate the immediate area.

Secure the Area: Prevent unauthorized personnel from entering the spill zone.

Don Appropriate PPE: Put on the appropriate PPE, including a respirator if there is a risk of
inhaling the powder.

Contain the Spill: Gently cover the spill with a damp paper towel or other wet absorbent
material to prevent the powder from becoming airborne.[10][11] Do not dry sweep.
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o Collect the Material: Carefully scoop the absorbed material into a clearly labeled, sealable
container for hazardous waste.

» Decontaminate the Area: Clean the spill area with a detergent solution, followed by water. All
cleaning materials should be disposed of as hazardous waste.

o Dispose of Waste: The sealed container with the spill cleanup material should be labeled as
"Hazardous Waste: 3-Fluoro-5-iodobenzonitrile” and disposed of according to institutional
guidelines.

3. Waste Disposal Plan:

As a halogenated organic compound, 3-Fluoro-5-iodobenzonitrile and any materials
contaminated with it require specific disposal procedures.

e Segregation: Never mix halogenated organic waste with non-halogenated waste streams.
[12][13] Keep it separate from other waste types like acids, bases, or oxidizers.

e Solid Waste: All disposable items that have come into contact with 3-Fluoro-5-
iodobenzonitrile, such as gloves, bench paper, and spill cleanup materials, must be
collected in a designated, labeled, and sealed hazardous waste container.

» Liquid Waste: Solutions containing 3-Fluoro-5-iodobenzonitrile and any solvent rinses
used for decontamination should be collected in a separate, clearly labeled "Halogenated
Organic Waste" container.[12][14]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "3-Fluoro-5-iodobenzonitrile,” and the approximate concentration and
quantity.

e Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials, until they are collected by the institution's environmental health and
safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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